Cas no 210686-56-9 (Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-)

Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl- structure
210686-56-9 structure
Product Name:Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-
CAS No:210686-56-9
MF:C9H13N3O3
MW:211.217821836472
CID:242305
PubChem ID:45093237
Update Time:2025-04-19

Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-(1,6-dihydro-4-hydroxy-6-oxo-2-pyrimidinyl)-2,2-dimethyl-
    • Propanamide,N-(1,4-dihydro-6-hydroxy-4-oxo-2-pyrimidinyl)-2,2-dimethyl- (9CI)
    • N-(4-Hydroxy-6-oxo-1,6-dihydropyrimidin-2-yl)pivalamide
    • 210686-56-9
    • Inchi: 1S/C9H13N3O3/c1-9(2,3)7(15)12-8-10-5(13)4-6(14)11-8/h4H,1-3H3,(H3,10,11,12,13,14,15)
    • InChI Key: AGPFCUFABWQBCA-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1=NC(=CC(N1)=O)O

Computed Properties

  • Exact Mass: 211.09579
  • Monoisotopic Mass: 211.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 363
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 90.8Ų

Experimental Properties

  • PSA: 90.79
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